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Compound of Interest

Compound Name: (Rac)-Enadoline

Cat. No.: B020227 Get Quote

(Rac)-Enadoline is a potent and selective kappa-opioid receptor agonist intended for research

purposes only.[1][2][3] Proper handling and disposal are critical to ensure the safety of

laboratory personnel and prevent environmental contamination. This guide provides essential

information and step-by-step procedures for the safe disposal of (Rac)-Enadoline, aligning

with best practices for potent pharmaceutical compounds and controlled substances.

I. Understanding (Rac)-Enadoline: Key
Characteristics
A thorough understanding of the compound's properties is the first step toward safe handling

and disposal. The following table summarizes key information for (Rac)-Enadoline.
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Property Value Source

Synonyms (Rac)-CI-977 free base [1][2]

CAS Number 107431-28-7 [3]

Molecular Formula C₂₄H₃₂N₂O₃ -

Molecular Weight 396.52 g/mol -

Appearance Solid (form may vary)
Assumed based on common

lab chemicals

Storage

Room temperature in the

continental US; may vary

elsewhere. Refer to the

Certificate of Analysis for

specific storage conditions.

[2]

Primary Hazard

Potent kappa-opioid agonist.

May cause sedation,

confusion, dizziness, visual

distortions, and feelings of

depersonalization.[4] High

potential for abuse.

[4]

Regulatory Status

While not explicitly listed in the

brief search results, as a

potent opioid agonist, it should

be handled as a controlled

substance. Users must comply

with all applicable federal,

state, and local regulations.

Inferred from opioid

classification

II. Pre-Disposal Preparations and Safety Precautions
Before beginning any disposal procedures, it is imperative to consult the material's specific

Safety Data Sheet (SDS), which should be obtained from the supplier. The SDS will provide the

most detailed and accurate safety and disposal information.
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Personal Protective Equipment (PPE) is mandatory when handling (Rac)-Enadoline. This

includes, at a minimum:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or other suitable material as specified in the SDS)

Laboratory coat

All handling of the solid compound or concentrated solutions should be performed in a certified

chemical fume hood to prevent inhalation of airborne particles.

III. Step-by-Step Disposal Procedures
The recommended disposal method for (Rac)-Enadoline is incineration by a licensed

hazardous waste disposal company. This ensures complete destruction of the potent opioid.

Step 1: Segregation and Labeling

Do not mix (Rac)-Enadoline waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Collect all waste containing (Rac)-Enadoline, including unused compound, contaminated

labware (e.g., vials, pipette tips), and used PPE, in a designated, leak-proof, and clearly

labeled waste container.

The label should clearly state: "Hazardous Waste: (Rac)-Enadoline" and include any other

information required by your institution.

Step 2: Contacting Environmental Health and Safety (EHS)

Contact your institution's EHS office to arrange for the pickup and disposal of the (Rac)-
Enadoline waste.

Provide them with all necessary information, including the amount of waste and its

composition.

Step 3: On-Site Neutralization (for trace amounts, if approved)
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For trace amounts of (Rac)-Enadoline (e.g., residual amounts in empty vials), some

institutions may have protocols for on-site neutralization before disposal. This should only be

performed if it is an approved and documented procedure within your institution's chemical

hygiene plan.

A common method for the deactivation of opioids is the use of products containing activated

charcoal, which can adsorb the active pharmaceutical ingredient.[5][6]

Do not attempt to neutralize bulk quantities of (Rac)-Enadoline without specific guidance

and approval from your EHS office.

Step 4: Documentation

Maintain a detailed record of the disposal of (Rac)-Enadoline, including the date, quantity,

and method of disposal. This is a critical requirement for controlled substances.

IV. Disposal Methods Overview
The following table summarizes the recommended and non-recommended disposal methods

for (Rac)-Enadoline in a research setting.

Disposal Method Suitability Rationale

Licensed Hazardous Waste

Incineration
Highly Recommended

Ensures complete destruction

of the potent opioid and is the

standard for pharmaceutical

waste.

On-site Chemical

Neutralization

Potentially Suitable for Trace

Amounts (with EHS approval)

Can render the compound

inert, but requires a validated

procedure and should not be

used for bulk disposal.

Sewer/Drain Disposal Not Recommended
Leads to environmental

contamination of waterways.[7]

Regular Trash Disposal Not Recommended

Poses a significant risk of

diversion and accidental

exposure.
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V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
Enadoline.
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Caption: Workflow for the safe disposal of (Rac)-Enadoline in a laboratory setting.
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By adhering to these procedures and maintaining a strong safety culture, researchers can

responsibly manage the disposal of (Rac)-Enadoline and other potent research compounds.

Always prioritize safety and compliance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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